Cas no 1351612-10-6 (RDVHJZASPNVQNF-UHFFFAOYSA-N)

• Product Name: RDVHJZASPNVQNF-UHFFFAOYSA-N
• CAS No: 1351612-10-6
• MF: C₁₇H₂₀N₄O₆
• MW: 376.363903999329
• CID: 5981886
• PubChem ID: 71783903
• Update Time: 2025-07-09

RDVHJZASPNVQNF-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• RDVHJZASPNVQNF-UHFFFAOYSA-N
• AKOS026700632
• N-benzyl-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide;oxalic acid
• F6064-0401
• N-benzyl-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate
• 1351612-10-6
• N-BENZYL-2-[3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)AZETIDIN-1-YL]ACETAMIDE; OXALIC ACID

• Inchi： 1S/C15H18N4O2.C2H2O4/c1-11-17-15(21-18-11)13-8-19(9-13)10-14(20)16-7-12-5-3-2-4-6-12;3-1(4)2(5)6/h2-6,13H,7-10H2,1H3,(H,16,20);(H,3,4)(H,5,6)
• InChI Key： RDVHJZASPNVQNF-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CC(C2=NC(C)=NO2)C1)C(=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.13828437g/mol
• Monoisotopic Mass: 376.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on RDVHJZASPNVQNF-UHFFFAOYSA-N

Comprehensive Overview of CAS No. 1351612-10-6 and Its Key Applications in Modern Research

The compound identified by CAS No. 1351612-10-6, also referenced under the product name RDVHJZASPNVQNF-UHFFFAOYSA-N, has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and cutting-edge uses of this compound, aligning with current trends in biotechnology, pharmaceuticals, and materials science. Researchers and industry professionals are increasingly searching for innovative compounds like CAS No. 1351612-10-6 to address challenges in drug development, sustainable materials, and advanced manufacturing.

One of the most frequently asked questions about CAS No. 1351612-10-6 revolves around its structural composition and functional groups. The compound features a highly stable backbone, making it suitable for applications requiring thermal and chemical resistance. Its InChI key, RDVHJZASPNVQNF-UHFFFAOYSA-N, provides a standardized identifier for databases and computational modeling, which is critical for AI-driven drug discovery and molecular dynamics simulations. These aspects are particularly relevant today, as the integration of artificial intelligence in chemistry accelerates the discovery of novel compounds.

In the context of green chemistry and sustainability, CAS No. 1351612-10-6 has been explored as a potential candidate for eco-friendly catalysts and biodegradable materials. With global emphasis on reducing carbon footprints, researchers are investigating how this compound can replace traditional petrochemical-derived substances. Searches for sustainable alternatives in chemical synthesis often highlight the need for compounds like RDVHJZASPNVQNF-UHFFFAOYSA-N, which align with the principles of circular economy and environmental stewardship.

Another area of interest is the role of CAS No. 1351612-10-6 in pharmaceutical intermediates. The compound's modular structure allows for derivatization, enabling the creation of targeted therapies for diseases such as cancer and neurodegenerative disorders. Online queries related to next-generation drug candidates often include discussions about structurally versatile molecules like this one. Its compatibility with high-throughput screening platforms further enhances its appeal in precision medicine research.

From a commercial perspective, the demand for CAS No. 1351612-10-6 is driven by its scalability and cost-effectiveness in production. Manufacturers and suppliers frequently search for high-purity chemical compounds to meet the stringent requirements of industries such as electronics, where this compound is used in semiconductor fabrication. The combination of its technical performance and regulatory compliance makes it a preferred choice for cutting-edge applications.

In summary, CAS No. 1351612-10-6 (RDVHJZASPNVQNF-UHFFFAOYSA-N) represents a multifaceted compound with broad applicability across multiple high-growth sectors. Its relevance to AI-aided research, sustainable chemistry, and advanced therapeutics positions it as a critical subject of ongoing scientific inquiry. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.